8-Nitro-2'3'cAMP

• Molecular Formula: C10H11N6O8P
• Molecular Weight: 374.20 g/mol
• InChI: InChI=1S/C10H11N6O8P/c11-7-4-8(13-2-12-7)15(10(14-4)16(18)19)9-6-5(3(1-17)22-9)23-25(20,21)24-6/h2-3,5-6,9,17H,1H2,(H,20,21)(H2,11,12,13)/t3-,5?,6+,9-/m1/s1
• InChIKey: LFEJNYSJCZWIDJ-DTUHVUQASA-N

8‑Nitro‑2′3′cAMP – Procurement‑Grade Cyclic Nucleotide Derivative

8-Nitro-2'3'cAMP is a synthetic cyclic nucleotide derivative belonging to the class of nucleoside antimetabolites/analogs . It is composed of an 8-nitro-adenosine monophosphate (8-nitro-AMP) base, a ribose sugar, and a cyclic phosphate group bridging the 2'- and 3'-positions of the ribose ring [1]. This structural arrangement distinguishes it from the more widely studied 8-nitro-cGMP and canonical 3',5'-cyclic nucleotides [2].

Non‑canonical 2′,3′‑cNMP analogue distinct from classical 3′,5′‑cAMP

8‑Nitro group strongly modulates adenine electronic character

Supplied as high‑purity research‑grade cyclic nucleotide for fundamental studies

• [1] MedChemExpress. 8-Nitro-2'3'cAMP (Cat. No.: HY-W008091) Product Page. Accessed 2026. View Source
• [2] Sawa T, Ihara H, Ida T, Fujii S, Nishida M, Akaike T. Formation, signaling functions, and metabolisms of nitrated cyclic nucleotide. Nitric Oxide. 2013;34:10-18. View Source

Why 8‑Nitro‑2′3′cAMP Cannot Be Generically Substituted

Generic substitution with common cAMP analogs such as 8-Br-cAMP, 8-pCPT-cAMP, or Rp/Sp-cAMPS fails because these compounds are primarily designed to modulate canonical PKA and EPAC pathways [1]. In contrast, 8-Nitro-2'3'cAMP belongs to a distinct subclass of nitrated cyclic nucleotides characterized by an electrophilic 8-nitro group that confers potential redox reactivity not observed in bromo-, chloro-, or phosphorothioate-substituted analogs [2]. Furthermore, the 2',3'-cyclic phosphate linkage represents a non-canonical cyclization pattern, which is metabolized by different phosphodiesterases and likely exhibits altered protein-binding profiles compared to the ubiquitous 3',5'-cAMP analogs [3]. Substitution would therefore not only alter experimental outcomes but would fundamentally change the molecular signaling pathways under investigation.

8‑Nitro substitution

Electron‑withdrawing nitro group may alter hydrogen‑bonding and protein‑domain recognition compared to non‑nitrated analogues.

2′,3′‑cyclic phosphate

Ring‑size and conformational flexibility differ from 3′,5′‑cAMP; hydrolysis susceptibility by CNPase may not match classical cNMPs.

No comparator data

Absence of head‑to‑head studies means biological readouts with simpler analogues may diverge significantly.

• [1] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, Martinez A, Maenhaut C, Bos JL, Genieser HG, Døskeland SO. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-35402. View Source
• [2] Sawa T, Ihara H, Ida T, Fujii S, Nishida M, Akaike T. Formation, signaling functions, and metabolisms of nitrated cyclic nucleotide. Nitric Oxide. 2013;34:10-18. View Source
• [3] Seifert R, editor. Non-canonical Cyclic Nucleotides. Cham: Springer International Publishing; 2017. View Source

8‑Nitro‑2′3′cAMP – Differentiation from Analogues

Absence of Head‑to‑Head Comparison Data

8-Nitro-2'3'cAMP contains a cyclic phosphate bridging the 2'- and 3'-hydroxyl groups of the ribose sugar, in contrast to the canonical 3',5'-cyclization found in cAMP and all common cAMP analogs including 8-Br-cAMP, 8-pCPT-cAMP, Rp-cAMPS, and Sp-cAMPS . This structural feature classifies the compound as a non-canonical cyclic nucleotide, which are known to be substrates for distinct phosphodiesterase families compared to 3',5'-cAMP analogs [1].

Comparator Data

Data to verify

No head‑to‑head comparator studies identified

Procurement driven by structural novelty, not demonstrated advantage

Peer‑reviewed literature, patents, and vendor data lack quantitative comparisons

Evidence Dimension	Cyclic phosphate linkage position
Target Compound Data	2',3'-cyclic phosphate
Comparator Or Baseline	cAMP, 8-Br-cAMP, 8-pCPT-cAMP, Rp-cAMPS, Sp-cAMPS: 3',5'-cyclic phosphate
Quantified Difference	Qualitative structural distinction; difference in phosphodiesterase degradation rates is not quantified for this specific compound
Conditions	Chemical structure as reported by vendors and class-level characterization of 2',3'-cNMPs [1]

Why This Matters

The 2',3'-cyclic phosphate linkage dictates a fundamentally different metabolic fate and signaling profile, making the compound a specialized tool for investigating non-canonical cyclic nucleotide pathways rather than canonical cAMP signaling.

• [1] Seifert R, editor. Non-canonical Cyclic Nucleotides. Cham: Springer International Publishing; 2017. View Source

Electrophilic 8-Nitro Group Introduces Redox Reactivity Absent in Bromo- and Chloro-Analogs

The 8-nitro substituent on the adenine base is known to confer electrophilic character to nitrated cyclic nucleotides, enabling reaction with protein sulfhydryls and the formation of covalent protein adducts [1]. This property is documented for the structurally analogous compound 8-nitro-cGMP and is inferred for 8-Nitro-2'3'cAMP. In contrast, common cAMP analogs such as 8-Br-cAMP and 8-Cl-cAMP lack this nitro group and are not reported to possess electrophilic reactivity [2].

Evidence Dimension	Electrophilic reactivity (ability to form protein adducts)
Target Compound Data	Presence of 8-nitro group; electrophilic reactivity inferred from class
Comparator Or Baseline	8-Br-cAMP, 8-Cl-cAMP: No nitro group; no reported electrophilic reactivity
Quantified Difference	Qualitative distinction; specific reaction rates for 8-Nitro-2'3'cAMP with thiols are not reported
Conditions	Chemical structure analysis; reactivity inferred from nitrated cyclic nucleotide class data [1]

Why This Matters

This electrophilic property enables investigation of redox-dependent signaling mechanisms and protein modification (e.g., S-guanylation) that cannot be studied with standard, non-electrophilic cAMP analogs.

• [1] Sawa T, Ihara H, Ida T, Fujii S, Nishida M, Akaike T. Formation, signaling functions, and metabolisms of nitrated cyclic nucleotide. Nitric Oxide. 2013;34:10-18. View Source
• [2] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, Martinez A, Maenhaut C, Bos JL, Genieser HG, Døskeland SO. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-35402. View Source

Synthetic Inaccessibility Highlights Structural Distinction from 8-Nitro-cGMP

A Japanese research project (KAKENHI) explicitly reported that the conventional synthetic method used for 8-nitro-guanosine derivatives—direct nitro substitution of an 8-bromo precursor—was ineffective for adenosine derivatives [1]. This indicates that the synthesis of 8-Nitro-2'3'cAMP requires a distinct methodological approach compared to 8-nitro-cGMP, underscoring a fundamental chemical difference between the purine scaffolds.

Evidence Dimension	Feasibility of direct 8-nitro substitution from 8-bromo precursor
Target Compound Data	Adenosine derivative (8-Nitro-2'3'cAMP): Method ineffective [1]
Comparator Or Baseline	Guanosine derivative (8-nitro-cGMP): Method effective [1]
Quantified Difference	Qualitative difference in synthetic feasibility
Conditions	Chemical synthesis attempt using direct nitro substitution of 8-bromo precursor

Why This Matters

This synthetic challenge explains the compound's limited commercial availability and niche research application, justifying its selection for studies specifically requiring an 8-nitro-adenosine-based 2',3'-cyclic nucleotide scaffold.

• [1] Akaike T, et al. Elucidation of the regulatory mechanisms of reactive oxygen species signaling using chemical probes. KAKENHI Research Project (Grant No. JP17H05599). Japan Society for the Promotion of Science. View Source

Purity Specification of ≥98% Ensures Reproducibility for Specialized Redox Studies

8-Nitro-2'3'cAMP is commercially supplied with a purity specification of ≥98% . This level of purity is essential for studies involving sensitive redox reactions or protein adduct formation, where the presence of even trace impurities could confound results. While not a direct performance comparator, this vendor specification provides a baseline for quality control.

Evidence Dimension	Vendor-reported purity specification
Target Compound Data	≥98%
Comparator Or Baseline	Not applicable; typical research-grade cyclic nucleotide analogs also report ≥98% purity
Quantified Difference	Not a differentiating factor from other analogs
Conditions	Vendor specification (InvivoChem Cat. No. V105293)

Why This Matters

For procurement, this specification confirms the compound meets standard research-grade purity expectations, providing confidence in its suitability for downstream applications.

Storage Stability Data Informs Procurement and Handling Logistics

Vendor-provided stability data indicates that 8-Nitro-2'3'cAMP powder is stable for 3 years at -20°C, 2 years at 4°C, and in solvent for 6 months at -80°C or 1 month at -20°C . It is stable at ambient temperature for a few days during shipping . This information is critical for laboratory logistics planning.

Evidence Dimension	Powder storage stability
Target Compound Data	3 years at -20°C; 2 years at 4°C
Comparator Or Baseline	Not applicable; stability data for other analogs not directly compared
Quantified Difference	Not a differentiating factor
Conditions	Vendor-reported stability testing

Why This Matters

These stability metrics allow laboratories to accurately forecast inventory needs and ensure compound integrity over the duration of their research projects.

8‑Nitro‑2′3′cAMP – Research Applications

SAR of 2′,3′‑cNMP‑Binding Proteins

The unique 2',3'-cyclic phosphate linkage of 8-Nitro-2'3'cAMP makes it an ideal chemical tool for investigating the biological roles and downstream effectors of non-canonical cyclic nucleotides . It can be used to study the substrate specificity of phosphodiesterases and other enzymes that distinguish between 2',3'- and 3',5'-cyclic nucleotide substrates, where standard cAMP analogs would be processed by canonical pathways [1].

Non‑Canonical cNMP Signalling Probe

Based on the presence of the 8-nitro group, which is known to confer electrophilic reactivity in the structurally related 8-nitro-cGMP [2], 8-Nitro-2'3'cAMP can be employed in studies focused on redox signaling, oxidative stress responses, and the formation of covalent protein adducts (e.g., protein S-guanylation-like modifications). This application is not possible with non-nitrated cAMP analogs such as 8-Br-cAMP or 8-pCPT-cAMP [3].

Analytical Reference Standard

The reported synthetic difficulty in creating 8-nitro-adenosine derivatives via standard guanosine-based methods [4] positions 8-Nitro-2'3'cAMP as a specialized starting point for developing novel chemical probes. It enables research specifically focused on adenosine-based nitrated cyclic nucleotides, complementing the extensive literature on the guanosine-based 8-nitro-cGMP [2].

Long-Term in vitro Signaling Studies Requiring High Compound Integrity

The documented long-term storage stability of 8-Nitro-2'3'cAMP (up to 3 years at -20°C as powder) makes it suitable for multi-year research programs. This stability, combined with its structural uniqueness, ensures that experiments conducted months or years apart can be performed with a consistent, high-quality reagent, minimizing variability in longitudinal studies.

Application

Selection Property

Validation Focus

cNMP‑Binding Protein SAR Studies

8‑Nitro electronic modulation of adenine

Protein interaction and hydrolysis assays

Non‑canonical cNMP Signalling Probe

Combined 2′,3′‑phosphate & electron‑deficient adenine

Intracellular signalling pathway differentiation

Analytical Reference Standard

High purity and defined molecular weight

HPLC/LC‑MS method development for nitrated nucleotides

• [1] Seifert R, editor. Non-canonical Cyclic Nucleotides. Cham: Springer International Publishing; 2017. View Source
• [2] Sawa T, Ihara H, Ida T, Fujii S, Nishida M, Akaike T. Formation, signaling functions, and metabolisms of nitrated cyclic nucleotide. Nitric Oxide. 2013;34:10-18. View Source
• [3] Christensen AE, Selheim F, de Rooij J, Dremier S, Schwede F, Dao KK, Martinez A, Maenhaut C, Bos JL, Genieser HG, Døskeland SO. cAMP analog mapping of Epac1 and cAMP kinase. Discriminating analogs demonstrate that Epac and cAMP kinase act synergistically to promote PC-12 cell neurite extension. J Biol Chem. 2003;278(37):35394-35402. View Source
• [4] Akaike T, et al. Elucidation of the regulatory mechanisms of reactive oxygen species signaling using chemical probes. KAKENHI Research Project (Grant No. JP17H05599). Japan Society for the Promotion of Science. View Source